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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658 Get Quote

Technical Support Center: Triallyl Trimellitate
This technical support center provides guidance on the safe handling and storage of triallyl
trimellitate for researchers, scientists, and drug development professionals. The information is

presented in a question-and-answer format to address specific issues you may encounter

during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is triallyl trimellitate and what are its primary hazards?

Triallyl trimellitate (CAS No. 2694-54-4) is a colorless to light yellow liquid.[1] It is recognized

as an irritant, capable of causing skin, eye, and respiratory system irritation.[1] It is also harmful

if swallowed.

Q2: Are there established occupational exposure limits (OELs) for triallyl trimellitate?

Currently, there are no established Permissible Exposure Limits (PELs) from OSHA or

Threshold Limit Values (TLVs) from ACGIH for triallyl trimellitate.[2]

Q3: How should I handle triallyl trimellitate in the absence of established OELs?

For substances without established OELs, the National Institute for Occupational Safety and

Health (NIOSH) recommends a process called "occupational exposure banding".[3][4] This

process categorizes chemicals into bands based on their health outcomes, which then helps in
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determining the necessary level of control. It is recommended to have an occupational

hygienist or a trained safety manager assess the risk and determine the appropriate handling

and control strategies.[3][4]

Q4: What are the general safe handling procedures for triallyl trimellitate?

Always handle triallyl trimellitate in a well-ventilated area.[2] Avoid breathing in mist, gas, or

vapors.[2] Direct contact with skin and eyes should be avoided.[2] It is recommended to use

non-sparking tools to prevent fire from electrostatic discharge.[2]

Q5: What are the recommended storage conditions for triallyl trimellitate?

Store triallyl trimellitate in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep it away from foodstuff containers and incompatible materials.[2]
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Issue Possible Cause Recommended Action

Skin or Eye Irritation
Direct contact with triallyl

trimellitate.

For skin contact: Immediately

take off contaminated clothing.

Wash the affected area with

soap and plenty of water.

Consult a doctor. For eye

contact: Rinse cautiously with

water for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Consult a

doctor.

Respiratory Irritation Inhalation of vapors or mists.

Move the affected person to

fresh air. If breathing is difficult,

give oxygen. If not breathing,

give artificial respiration. Seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation if the chemical

was inhaled.

Accidental Ingestion Ingestion of the chemical.

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

Chemical Spill Accidental release of the

substance.

Evacuate personnel from the

spill area. Ensure adequate

ventilation and remove all

sources of ignition. Wear

appropriate personal protective

equipment. Prevent further

leakage if it is safe to do so.

Contain the spill using an inert

absorbent material. Collect the
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absorbed material and place it

in a suitable, closed container

for disposal. Do not let the

chemical enter drains.

Data Presentation
Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection

Wear chemical-impermeable gloves that have

been inspected prior to use. Wear fire/flame

resistant and impervious clothing.

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.

Storage and Incompatibility

Parameter Recommendation

Storage Temperature Store in a cool, dry place.

Storage Conditions
Keep container tightly closed in a well-ventilated

area.

Incompatible Materials
Store apart from foodstuff containers and other

incompatible materials.

Experimental Protocols
Detailed methodologies for handling and storage should be developed as part of your

laboratory's standard operating procedures (SOPs) and chemical hygiene plan. These should

be based on a thorough risk assessment.
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Visualizations

Safe Handling and Storage Workflow for Triallyl Trimellitate

Preparation

Handling

Storage

Emergency Procedures

Conduct Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle in Well-Ventilated Area

Avoid Skin/Eye ContactAvoid Inhaling Vapors

Exposure Occurs

Store in Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Separate from Incompatible Materials

Spill Occurs

Contain, Absorb, Dispose

Follow Spill Protocol

Seek Medical Attention

Administer First Aid

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b153658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling and storage of triallyl trimellitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triallyl trimellitate | 2694-54-4 [chemicalbook.com]

2. chemicalbook.com [chemicalbook.com]

3. cority.com [cority.com]

4. NIOSH Issues Guidance for Hazardous Substances with No Clear OEL - EHSLeaders
[ehsleaders.org]

To cite this document: BenchChem. [safe handling and storage procedures for triallyl
trimellitate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153658#safe-handling-and-storage-procedures-for-
triallyl-trimellitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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